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Compound of Interest

Compound Name: Acetyl hypofluorite

Cat. No.: B1218825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational research conducted by
Professor Shlomo Rozen and his research group on acetyl hypofluorite (AcOF). This powerful
and versatile electrophilic fluorinating agent, prepared in situ from elemental fluorine, has
proven invaluable in synthetic organic chemistry, particularly for the preparation of fluorinated
molecules of interest in medicinal chemistry and positron emission tomography (PET).

Core Concepts and Synthesis

Acetyl hypofluorite is a highly reactive reagent containing an oxygen-fluorine bond, making it
a potent source of electrophilic fluorine. A key advantage of Rozen's methodology is the direct
and continuous in-situ generation of acetyl hypofluorite by bubbling a dilute stream of
elemental fluorine (typically 10% in nitrogen) through a solution of sodium acetate in acetic acid
and a co-solvent like Freon-11 (CFCI3) at low temperatures.[1][2] This method avoids the
isolation of the potentially hazardous reagent and allows for immediate consumption by the
substrate.[3] The ease of its preparation from readily available starting materials has made it an
attractive tool for introducing fluorine into organic molecules.[4]

General Experimental Protocol for the Synthesis of
Acetyl Hypofluorite

A stream of 10% fluorine in nitrogen is passed through a cold (-75 °C) solution of sodium
acetate in a mixture of glacial acetic acid and Freon-11. The flow of fluorine is monitored, and
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the completion of the reaction is indicated by the appearance of a pale yellow color, signifying
the presence of free fluorine. The resulting solution of acetyl hypofluorite is then used directly
for subsequent fluorination reactions.

Electrophilic Fluorination of Organic Substrates

Acetyl hypofluorite has demonstrated broad applicability in the fluorination of a wide range of
organic substrates. Its electrophilic nature allows for the fluorination of electron-rich centers.

Fluorination of Aromatic Compounds

One of the early and significant applications of acetyl hypofluorite was in the electrophilic
fluorination of activated aromatic rings. The reaction typically proceeds with high efficiency and
selectivity, often favoring ortho-substitution. This provides a valuable alternative to traditional
methods like the Balz-Schiemann reaction. The speed of this reaction also makes it suitable for
the introduction of the short-lived fluorine-18 isotope for PET applications.[3]

General Reaction Scheme:

CH3COOQOF CH3COOH

Ar-H CH3COOF » Ar-F

(Aryl Boronic Acid)
/ \
( ) ( )

leads to leads to

Mixture of Ortho-Fluorination
and Ipso-Substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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